N-({2-[(4-fluorobenzyl)oxy]-1-naphthyl}methyl)-N-[3-(methylamino)propyl]amine

• Molecular Formula: C22H25FN2O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N'-[[2-[(4-fluorophenyl)methoxy]naphthalen-1-yl]methyl]-N-methylpropane-1,3-diamine
• InChI: InChI=1S/C22H25FN2O/c1-24-13-4-14-25-15-21-20-6-3-2-5-18(20)9-12-22(21)26-16-17-7-10-19(23)11-8-17/h2-3,5-12,24-25H,4,13-16H2,1H3
• InChI Key: GTHWHIWGBHNOMS-UHFFFAOYSA-N
• SMILES: CNCCCNCC1=C(C=CC2=CC=CC=C21)OCC3=CC=C(C=C3)F

Description

N-({2-[(4-fluorobenzyl)oxy]-1-naphthyl}methyl)-N-[3-(methylamino)propyl]amine, also known as F 18 FP-TZTP, is a novel PET tracer that has gained significant attention in the scientific community due to its potential applications in various fields, including cancer diagnosis and treatment.

Mechanism of Action

F 18 FP-TZTP binds to the sigma-2 receptor, which is overexpressed in various types of cancers. The binding of F 18 FP-TZTP to the sigma-2 receptor leads to the internalization of the tracer into cancer cells, allowing for the visualization of the tumor using PET imaging.
Biochemical and Physiological Effects:
F 18 FP-TZTP has been shown to have minimal toxicity and no significant physiological effects in animal studies. The tracer has a short half-life of about 110 minutes, which allows for multiple PET scans to be performed in a single day.

Advantages and Limitations for Lab Experiments

One of the main advantages of F 18 FP-TZTP is its high specificity for the sigma-2 receptor, which allows for the accurate detection and staging of various types of cancers. The short half-life of the tracer also allows for multiple PET scans to be performed in a single day, which can be useful for monitoring the response to cancer treatment. However, F 18 FP-TZTP has some limitations, including the high cost of production and the limited availability of fluorine-18.

Future Directions

There are several future directions for the research and development of F 18 FP-TZTP. One direction is the optimization of the synthesis process to increase the yield and purity of the final product. Another direction is the development of new radiolabeling techniques that can be used to label the tracer with other isotopes, such as carbon-11 and nitrogen-13. Additionally, further studies are needed to investigate the potential applications of F 18 FP-TZTP in other fields, such as neurology and psychiatry.

Synthesis Methods

The synthesis of F 18 FP-TZTP involves the reaction of 1-naphthol with 4-fluorobenzyl bromide, followed by the reaction of the resulting intermediate with N-[3-(methylamino)propyl]amine. The final product is obtained by labeling the compound with fluorine-18 using a nucleophilic substitution reaction. The overall yield of the synthesis process is about 20%, and the purity of the final product is greater than 95%.

Scientific Research Applications

F 18 FP-TZTP has been extensively studied for its potential applications in cancer diagnosis and treatment. PET imaging using F 18 FP-TZTP has been shown to be a promising tool for the detection and staging of various types of cancers, including lung cancer, breast cancer, and prostate cancer. F 18 FP-TZTP PET imaging has also been used to monitor the response to cancer treatment and to predict the prognosis of cancer patients.